Cas no 1483911-93-8 (1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine)

• Product Name: 1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine
• CAS No: 1483911-93-8
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 5219326
• Update Time: 2025-06-07

1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine

• Inchi： 1S/C9H14N2S/c1-11-5-7(8(10)6-11)9-3-2-4-12-9/h2-4,7-8H,5-6,10H2,1H3
• InChI Key： JSGCZXVHBCJWCB-UHFFFAOYSA-N
• SMILES： N1(C)CC(C2SC=CC=2)C(N)C1

Additional information on 1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine

Introduction to 1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine (CAS No. 1483911-93-8)

1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine (CAS No. 1483911-93-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MTPA, is characterized by its unique structure, which includes a pyrrolidine ring and a thiophene moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine is C₁₀H₁₄N₂S, with a molecular weight of approximately 198.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of thiophene derivatives with pyrrolidine intermediates. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical research.

In recent years, the study of 1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in the modulation of neurotransmitter systems. For instance, studies have demonstrated that MTPA can interact with serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent. Additionally, preliminary data indicate that it may have neuroprotective properties, which could be beneficial in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine has also been investigated to understand its behavior in biological systems. Studies have shown that the compound is well-absorbed following oral administration and exhibits good bioavailability. It has a moderate half-life, allowing for sustained therapeutic effects without the need for frequent dosing. Furthermore, the compound has been found to cross the blood-brain barrier efficiently, which is essential for its central nervous system (CNS) activity.

In terms of safety and toxicity, preclinical studies have indicated that MTPA is generally well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it is subject to rigorous safety evaluations before advancing to clinical trials. These evaluations include assessments of genotoxicity, carcinogenicity, and reproductive toxicity to ensure that the compound is safe for human use.

The potential therapeutic applications of 1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine have led to several ongoing clinical trials. These trials aim to evaluate the efficacy and safety of the compound in treating various conditions, including mood disorders and neurodegenerative diseases. Early results from these trials are promising, with some studies reporting significant improvements in patient outcomes.

Beyond its therapeutic potential, MTPA has also been studied for its use as a research tool in neuroscience and pharmacology. Its ability to selectively modulate specific neurotransmitter systems makes it a valuable probe for investigating the underlying mechanisms of various neurological disorders. This application has contributed to a deeper understanding of disease pathophysiology and has informed the development of novel therapeutic strategies.

In conclusion, 1-Methyl-4-thiophen-2-yl-pyrrolidin-3-ylamine (CAS No. 1483911-93-8) is a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds significant promise for improving patient outcomes and advancing the field of medicinal chemistry.